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An In-depth Technical Guide to 5-Amino-2-morpholinobenzenecarboxylic acid (CAS
Number: 65989-45-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-2-morpholinobenzenecarboxylic acid is a key heterocyclic building block in
medicinal chemistry. Its unique structural features make it a valuable intermediate in the
synthesis of a variety of biologically active compounds. This technical guide provides a
comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,
and its significant applications in drug discovery, particularly in the development of kinase
inhibitors and anti-inflammatory agents.

Introduction

5-Amino-2-morpholinobenzenecarboxylic acid, with the Chemical Abstracts Service (CAS)
registry number 65989-45-9, is an aromatic carboxylic acid derivative featuring a morpholine
and an amino substituent. The presence of these functional groups provides multiple reaction
sites, making it a versatile scaffold for chemical modification and the development of novel
therapeutic agents. Its application as a key intermediate is particularly noted in the synthesis of
targeted therapies such as kinase inhibitors and novel anti-inflammatory drugs[1]. The
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morpholine moiety is a common feature in many approved drugs, contributing to favorable
pharmacokinetic properties[2][3].

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-Amino-2-
morpholinobenzenecarboxylic acid is essential for its effective use in synthesis and drug

design.
Property Value Reference
CAS Number 65989-45-9 [4]
Molecular Formula C11H14N203 [1]
Molecular Weight 222.24 g/mol [1]
Appearance Off-white to light brown solid

Soluble in dimethyl sulfoxide
Solubility (DMSO) and methanol. Limited

solubility in water.

Store in a cool, dry place,
protected from light.

Storage [1]
Recommended storage

temperature: 2-8°C.

Note: Experimental data for melting point and other specific physical constants are not readily
available in published literature and would require experimental determination.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-Amino-2-
morpholinobenzenecarboxylic acid is not widely published in peer-reviewed journals, a
general synthetic approach can be derived from standard organic chemistry principles and
analogous preparations of similar aminobenzoic acid derivatives. The synthesis typically
involves a nucleophilic aromatic substitution reaction followed by the reduction of a nitro group.
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General Synthetic Pathway

A plausible synthetic route starts from 2-fluoro-5-nitrobenzoic acid. The morpholine ring is
introduced via a nucleophilic aromatic substitution, followed by the reduction of the nitro group
to the desired amine.

vent (e.g., DMSO) Reducing Agent (e.g., H2, Pd/C or SnCl2)
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Caption: General synthetic pathway for 5-Amino-2-morpholinobenzenecarboxylic acid.

lllustrative Experimental Protocol

This protocol is a representative example based on common organic synthesis methodologies.
Researchers should optimize conditions based on their specific laboratory setup and available
reagents.

Step 1: Synthesis of 2-Morpholino-5-nitrobenzoic acid

e To a solution of 2-fluoro-5-nitrobenzoic acid (1.0 eq) in dimethyl sulfoxide (DMSO), add
potassium carbonate (K2COs) (2.5 eq).

o Add morpholine (1.2 eq) dropwise to the reaction mixture at room temperature.

» Heat the reaction mixture to 80-100°C and stir for 4-6 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and pour it into ice-water.

 Acidify the aqueous solution with hydrochloric acid (HCI) to a pH of 2-3 to precipitate the
product.

« Filter the solid, wash with water, and dry under vacuum to obtain 2-morpholino-5-
nitrobenzoic acid.
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Step 2: Synthesis of 5-Amino-2-morpholinobenzenecarboxylic acid
e Suspend 2-morpholino-5-nitrobenzoic acid (1.0 eq) in ethanol or ethyl acetate.
e Add a catalytic amount of 10% Palladium on carbon (Pd/C).

o Subject the mixture to a hydrogen atmosphere (balloon or hydrogenation apparatus) and stir
vigorously at room temperature.

» Monitor the reaction by TLC until the starting material is consumed.
« Filter the reaction mixture through a pad of celite to remove the catalyst.

» Concentrate the filtrate under reduced pressure to yield 5-Amino-2-
morpholinobenzenecarboxylic acid. The product can be further purified by recrystallization
if necessary.

Applications in Drug Discovery

5-Amino-2-morpholinobenzenecarboxylic acid serves as a crucial building block in the
synthesis of targeted therapeutics, primarily kinase inhibitors and anti-inflammatory agents. The
amino group provides a key attachment point for building complex molecular architectures,
while the morpholine ring can enhance solubility and metabolic stability.

Kinase Inhibitors

Protein kinases are a large family of enzymes that play a central role in cellular signaling
pathways, and their dysregulation is a hallmark of many cancers and other diseases|[2]. The
development of small molecule kinase inhibitors has revolutionized the treatment of various
malignancies. The 5-amino-2-morpholinobenzoic acid scaffold can be elaborated to create
potent and selective kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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